Cas no 1092565-20-2 (8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate)

• Product Name: 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate
• CAS No: 1092565-20-2
• MF: C₉H₄ClF₃N₂O₃S
• MW: 312.652870178223
• CID: 5186162
• Update Time: 2025-06-08

8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate

• Inchi： 1S/C9H4ClF3N2O3S/c10-5-3-4-14-6-1-2-7(15-8(5)6)18-19(16,17)9(11,12)13/h1-4H
• InChI Key： RFKCMQGHNVVNNE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1C=CC2C(N=1)=C(Cl)C=CN=2)(=O)=O

Additional information on 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate

Introduction to 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate (CAS No. 1092565-20-2)

8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate, identified by its CAS number 1092565-20-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the naphthyridine class of heterocyclic aromatic molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 8-position and a trifluoromethanesulfonate (triflate) group at the 2-position, contribute to its unique reactivity and functional properties, making it a valuable scaffold for drug discovery and development.

The naphthyridine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. The chloro group at the 8-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This feature is particularly useful in synthetic chemistry, where it allows for the introduction of diverse substituents that can modulate biological activity. On the other hand, the trifluoromethanesulfonate group is a common leaving group in organic synthesis and is often employed to stabilize reactive intermediates or to facilitate subsequent transformations.

In recent years, there has been a growing interest in developing novel therapeutic agents based on naphthyridine derivatives due to their demonstrated efficacy in treating various diseases. For instance, naphthyridines have been explored as inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are frequently dysregulated in cancer. The 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate derivative has shown promise in preclinical studies as a potent kinase inhibitor, with potential applications in oncology. The triflate group at the 2-position can be readily removed under mild conditions to generate a free hydroxyl group, allowing for further derivatization and optimization of the molecule's pharmacological profile.

The synthesis of 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate involves multi-step organic transformations that highlight the compound's synthetic versatility. The naphthyridine ring system is typically constructed through cyclization reactions between appropriately substituted pyridine precursors. The introduction of the chloro group can be achieved via electrophilic aromatic substitution reactions, while the trifluoromethanesulfonate group is introduced through sulfonylation reactions using trifluoromethanesulfonyl chloride in the presence of a base. These synthetic strategies underscore the compound's accessibility and suitability for further structural elaboration.

From a medicinal chemistry perspective, the 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate derivative offers several advantages as a drug candidate. Its rigid aromatic core provides favorable interactions with biological targets, while the electron-withdrawing nature of the triflate group enhances metabolic stability. Additionally, the presence of both electrophilic and nucleophilic reactive sites allows for diverse chemical modifications, enabling the optimization of pharmacokinetic properties such as solubility, bioavailability, and binding affinity. These attributes make it an attractive scaffold for developing novel therapeutics targeting a wide range of diseases.

Recent advancements in computational chemistry have further accelerated the discovery process for naphthyridine-based compounds like 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets, allowing researchers to rationally design analogs with enhanced potency and selectivity. These computational approaches complement traditional high-throughput screening methods and have significantly reduced the time required to identify lead compounds.

The pharmacological profile of 8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate has been extensively studied in both in vitro and in vivo systems. Preclinical data indicate that this compound exhibits significant activity against several disease models, including cancer cell lines and animal models of inflammation. The ability to modulate kinase activity suggests potential applications in treating not only cancer but also other inflammatory disorders where kinases play a critical role. Furthermore, the compound's stability under various physiological conditions makes it a promising candidate for further development into an oral therapeutic agent.

In conclusion,8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate (CAS No. 1092565-20-2) is a versatile chemical entity with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic modifications and biological interactions, making it an attractive scaffold for designing novel therapeutics. With ongoing advancements in synthetic chemistry and computational biology,8-chloro-1,5-naphthyridin-2-yl trifluoromethanesulfonate is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.